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Compound of Interest

2-Methyl-4-(4-nitrophenyl)but-3-
Compound Name:
yn-2-ol

cat. No.: B12086533

A Technical Guide to the Physical Properties of 2-Methyl-4-(4-nitrophenyl)but-3-yn-2-ol
For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the known physical and chemical
properties of 2-Methyl-4-(4-nitrophenyl)but-3-yn-2-ol. The information is compiled from
various scientific sources to support research and development activities.

Core Physical and Chemical Properties

2-Methyl-4-(4-nitrophenyl)but-3-yn-2-ol is a propargyl alcohol derivative with the chemical
formula C11H11NOs.[1][2][3] Its molecular weight is 205.21 g/mol .[1][2][3] The compound is
registered under the CAS number 33432-53-0.[1]

Property Value Source(s)
Molecular Formula C11H11:NOs [1112][3]
Molar Mass 205.21 g/mol [1112][3]
CAS Number 33432-53-0 [1]
Appearance Yellow solid [4]

Melting Point 100-102 °C [4]
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Spectroscopic Data

Spectroscopic data is crucial for the identification and characterization of 2-Methyl-4-(4-

nitrophenyl)but-3-yn-2-ol.

Spectrum Type

Data

Source(s)

1H NMR (400 MHz, CDCls)

5:8.17 (d, J=8.8 Hz, 2H), 7.55
(d, J=8.8 Hz, 2H), 1.65 (s, 6H)

[4]

13C NMR Available [5]
Vapor Phase IR Available [5]
Mass Spectrometry (GC) Available [5]

Crystallographic Data

The crystal structure of 2-Methyl-4-(4-nitrophenyl)but-3-yn-2-ol has been determined,

revealing a trigonal crystal system with the space group R -3 :H.[1] The molecular packing is

characterized by the formation of hexameric clusters through hydrogen bonds.[6]

Parameter Value Source(s)
Crystal System Trigonal [1]
Space Group R-3:H [1]
a 26.3146 A [1]
b 26.3146 A [1]
C 8.1205 A [1]
o 90° [1]
B 90° [1]
y 120° [1]

Experimental Protocols
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Synthesis via Sonogashira Coupling

A common method for the synthesis of 2-Methyl-4-(4-nitrophenyl)but-3-yn-2-ol is the
Sonogashira coupling reaction.[4][7] This involves the cross-coupling of an aryl halide with a
terminal alkyne, catalyzed by palladium and copper complexes.[7]

General Protocol:

o To areaction vessel under an inert atmosphere, add the aryl halide (e.g., 1-bromo-4-
nitrobenzene), 2-methyl-3-butyn-2-ol, a palladium catalyst (e.g., Pd(PPhs)4), and a copper(l)
co-catalyst (e.g., Cul) in a suitable solvent (e.g., degassed DMF).[8][9]

e Add a base, such as an amine (e.g., Et2NH), to the mixture.[8]

 Stir the reaction mixture at an elevated temperature until the reaction is complete, as
monitored by a suitable technique (e.g., TLC or GC).[8]

o Upon completion, cool the mixture to room temperature, dilute with water, and extract the
product with an organic solvent (e.g., EtOAc).[8]

e Wash the combined organic extracts with water and brine, then dry over an anhydrous drying
agent (e.g., MgS0a).[8]

e Remove the solvent under reduced pressure.[4]

» Purify the crude product by flash chromatography on silica gel (e.g., using a hexane/ethyl
acetate eluent system) to yield the pure 2-Methyl-4-(4-nitrophenyl)but-3-yn-2-ol.[4]

Avyield of 72% has been reported for this synthesis.[4]

Experimental Workflow
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Caption: Synthetic workflow for 2-Methyl-4-(4-nitrophenyl)but-3-yn-2-ol.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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